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Compound of Interest

Compound Name: 2,6-Dibromo-4-isopropylaniline

Cat. No.: B1295397 Get Quote

An In-depth Technical Guide to 2,6-Dibromo-4-
isopropylaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dibromo-4-isopropylaniline is a halogenated aromatic amine of interest in synthetic

organic chemistry. Its structure, featuring a sterically hindered amino group and reactive

bromine atoms, makes it a versatile intermediate for the synthesis of a variety of more complex

molecules, including potential pharmaceutical candidates and materials with novel electronic

properties. This technical guide provides a comprehensive overview of the known physical and

chemical properties of 2,6-Dibromo-4-isopropylaniline, along with generalized experimental

protocols for its synthesis and analysis.

Core Physical and Chemical Properties
The fundamental physicochemical properties of 2,6-Dibromo-4-isopropylaniline are

summarized in the table below. These properties are essential for its handling, storage, and

application in experimental settings.
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Property Value Source(s)

CAS Number 10546-65-3 [1]

Molecular Formula C₉H₁₁Br₂N [1][2]

Molecular Weight 293.00 g/mol [3]

Appearance
Cream or pale pink or pale

green powder
[1]

Melting Point 43.5-49.5 °C [1]

Purity ≥97.5% (GC) [1]

IUPAC Name
2,6-dibromo-4-(propan-2-

yl)aniline
[1]

SMILES
CC(C)C1=CC(Br)=C(N)C(Br)=

C1
[1]

InChI Key
CJEBZUFROMNDEK-

UHFFFAOYSA-N
[1]

Note: Information regarding the boiling point and specific solubility in various organic solvents

is not readily available in the reviewed literature. Halogenated anilines generally exhibit good

solubility in common organic solvents.[4]

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2,6-
Dibromo-4-isopropylaniline is not available in the public domain at the time of this report. For

structural elucidation and purity assessment, the following analytical techniques are

recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons, the methine proton of the isopropyl group, and the methyl protons of the

isopropyl group. The amino (-NH₂) protons may appear as a broad singlet.
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¹³C NMR: The carbon NMR spectrum will provide information on the number of unique

carbon environments in the molecule, including the aromatic carbons, and the carbons of the

isopropyl group.

Infrared (IR) Spectroscopy
The IR spectrum will likely display characteristic absorption bands for N-H stretching of the

primary amine, C-H stretching of the aromatic ring and the alkyl group, C=C stretching of the

aromatic ring, and C-Br stretching.

Mass Spectrometry (MS)
Mass spectrometry will determine the molecular weight of the compound. The fragmentation

pattern can provide valuable structural information. The presence of two bromine atoms will

result in a characteristic isotopic pattern for the molecular ion peak and bromine-containing

fragments.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 2,6-Dibromo-4-
isopropylaniline are not explicitly available. However, based on general organic chemistry

principles and procedures for analogous compounds, the following protocols can be adapted.

Synthesis: Bromination of 4-Isopropylaniline
The synthesis of 2,6-Dibromo-4-isopropylaniline can be achieved through the electrophilic

bromination of 4-isopropylaniline. The amino group is a strong activating group, directing the

incoming electrophiles (bromine) to the ortho positions.

Reaction Scheme:
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Synthesis of 2,6-Dibromo-4-isopropylaniline

4-Isopropylaniline

2,6-Dibromo-4-isopropylaniline

  2 Br₂
(e.g., in Acetic Acid)

Click to download full resolution via product page

Caption: General synthesis scheme.

Procedure:

Dissolution: Dissolve 4-isopropylaniline in a suitable solvent, such as glacial acetic acid, in a

reaction flask equipped with a magnetic stirrer and a dropping funnel.

Cooling: Cool the solution in an ice bath to maintain a low temperature during the reaction.

Bromination: Slowly add a solution of bromine (2 equivalents) in the same solvent to the

cooled solution of 4-isopropylaniline with continuous stirring. The rate of addition should be

controlled to keep the reaction temperature low.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room

temperature for a specified time. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up: Once the reaction is complete, pour the reaction mixture into a beaker containing a

large volume of water to precipitate the crude product.

Neutralization: Neutralize the solution by the slow addition of a base (e.g., sodium

bicarbonate or sodium hydroxide solution) to remove excess acid.
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Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with water

to remove any inorganic impurities.

Purification: Recrystallization
The crude 2,6-Dibromo-4-isopropylaniline can be purified by recrystallization to obtain a

product of high purity.

Procedure:

Solvent Selection: Choose a suitable solvent or solvent system in which the compound is

sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

Common solvents for recrystallization of anilines include ethanol, methanol, or mixtures of

ethanol and water.

Dissolution: Dissolve the crude product in a minimum amount of the hot solvent.

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and heat for a few minutes to adsorb colored impurities.

Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a

hot filtration to remove them.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature, and then in

an ice bath to induce crystallization.

Isolation: Collect the purified crystals by vacuum filtration.

Drying: Dry the crystals in a desiccator or a vacuum oven at a low temperature to remove the

residual solvent.

General Experimental Workflow

Synthesis:
Bromination of 4-Isopropylaniline

Reaction Work-up:
Precipitation and Neutralization

Purification:
Recrystallization

Analysis:
(e.g., HPLC, NMR)

Pure 2,6-Dibromo-4-isopropylaniline
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Caption: Experimental workflow diagram.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
HPLC is a suitable technique for assessing the purity of 2,6-Dibromo-4-isopropylaniline and

for monitoring the progress of its synthesis.

Typical HPLC Conditions:

Column: A C18 reversed-phase column is commonly used for the separation of anilines.

Mobile Phase: A gradient of acetonitrile and water or methanol and water is typically

employed. The addition of a small amount of acid (e.g., formic acid or acetic acid) can

improve peak shape.

Detector: A UV detector set at a wavelength where the compound has significant absorbance

(e.g., 254 nm) is appropriate.

Flow Rate: A flow rate of 1.0 mL/min is a common starting point.

Injection Volume: Typically 10-20 µL.

Logical Relationships of Core Properties
The interplay of the physical and chemical properties of 2,6-Dibromo-4-isopropylaniline
dictates its behavior and applications. The molecular structure is the foundation from which all

other properties are derived.
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Interrelation of Properties

Molecular Structure
(C₉H₁₁Br₂N)

Molecular Weight
(293.00 g/mol)

Melting Point
(43.5-49.5 °C)

Solubility
(Generally soluble in organic solvents)

Chemical Reactivity
(e.g., N-alkylation, Sandmeyer reaction)

Spectroscopic Signature
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Key property relationships.

Biological Activity and Signaling Pathways
There is currently no publicly available information on the biological activity of 2,6-Dibromo-4-
isopropylaniline or its involvement in any specific signaling pathways. As a halogenated

aromatic amine, its potential for biological activity and toxicity should be considered, and

appropriate safety precautions should be taken during its handling and use. Further research is

required to explore its pharmacological profile.

Conclusion
2,6-Dibromo-4-isopropylaniline is a chemical intermediate with potential for use in various

fields of chemical synthesis. This guide has summarized its key physical and chemical

properties based on available data. While specific experimental protocols and detailed

spectroscopic data are not widely published, the provided generalized methodologies for

synthesis, purification, and analysis offer a solid foundation for researchers working with this

compound. As with any chemical, it is imperative to handle 2,6-Dibromo-4-isopropylaniline
with appropriate safety measures in a laboratory setting. Further research into its properties

and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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